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Compound of Interest

Compound Name: 2-Chloroethanesulfonyl chloride

Cat. No.: B042494

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 2-
chloroethanesulfonyl chloride in the synthesis of functional polymers. This versatile reagent
serves as a key building block for creating polymers with tailored properties for a range of
applications, including advanced materials and drug delivery systems.

Introduction

2-Chloroethanesulfonyl chloride (CESC) is a bifunctional molecule that offers a gateway to a
variety of functionalized polymers. Its reactivity stems from two key functional groups: the
sulfonyl chloride, which readily reacts with nucleophiles like alcohols and amines, and the 2-
chloroethyl group, which can undergo elimination to form a vinyl group or be used for further
chemical modification.[1] A primary application of CESC in polymer chemistry is its role as a
precursor to vinylsulfonyl chloride and its derivatives, which are valuable monomers for
polymerization.[2] This allows for the introduction of the sulfonyl group into polymer backbones,
imparting unique properties and providing a handle for further functionalization.

These application notes will detail two primary polymerization strategies involving monomers
derived from 2-chloroethanesulfonyl chloride:

o Synthesis of Polysulfonates via Ring-Opening Metathesis Polymerization (ROMP)
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o Synthesis of Polysulfonamides via Reversible Addition-Fragmentation Chain-Transfer
(RAFT) Polymerization for Drug Delivery Applications

Application Note 1: Synthesis of Polysulfonates via
Ring-Opening Metathesis Polymerization (ROMP)

This section details the synthesis of functionalized norbornene monomers from 2-
chloroethanesulfonyl chloride and their subsequent polymerization via ROMP to yield well-
defined polysulfonates. These sulfur-containing polymers have applications ranging from
optical materials to proton-conducting membranes.

Workflow for Polysulfonate Synthesis via ROMP
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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